Cas no 35377-49-2 (Benzoyl isocyanate, 2,6-dichloro-)

• Product Name: Benzoyl isocyanate, 2,6-dichloro-
• CAS No: 35377-49-2
• MF: C₈H₃Cl₂NO₂
• MW: 216.020920038223
• CID: 1476779
• PubChem ID: 12912739
• Update Time: 2025-04-21

Benzoyl isocyanate, 2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isocyanate, 2,6-dichloro-
• 2,6-dichlorobenzoyl isocyanate
• SCHEMBL7754721
• DTXSID30512782
• 2,6-dichloro-benzoylisocyanate
• 2,6-dichlorobenzoylisocyanate
• JHKYTLZWWVOYCP-UHFFFAOYSA-N
• 35377-49-2

• Inchi： 1S/C8H3Cl2NO2/c9-5-2-1-3-6(10)7(5)8(13)11-4-12/h1-3H
• InChI Key： JHKYTLZWWVOYCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N=C=O)=O)Cl

Computed Properties

• Exact Mass: 214.95419
• Monoisotopic Mass: 214.9540837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives